(2Z)-6-methoxy-2-{[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]imino}-2H-chromene-3-carboxamide

• IUPAC Name: 6-methoxy-2-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]iminochromene-3-carboxamide
• InChI: InChI=1S/C25H19N3O3S/c1-14-3-9-20-22(11-14)32-25(28-20)15-4-6-17(7-5-15)27-24-19(23(26)29)13-16-12-18(30-2)8-10-21(16)31-24/h3-13H,1-2H3,(H2,26,29)
• InChI Key: VDMDWDCJQOEQAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)C3=CC=C(C=C3)N=C4C(=CC5=C(O4)C=CC(=C5)OC)C(=O)N
• Molecular Formula: C25H19N3O3S
• Molecular Weight: 441.5 g/mol
• CAS No.: 325856-86-8

Description

This compound (CAS: 313975-99-4) features a chromene backbone substituted with a methoxy group at position 6 and an imino-linked phenyl group bearing a 6-methyl-1,3-benzothiazol-2-yl moiety. The benzothiazole group is notable for its prevalence in medicinal chemistry due to its role in enhancing bioactivity, particularly in anticancer and antimicrobial agents .

Biological Activity

The compound (2Z)-6-methoxy-2-{[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]imino}-2H-chromene-3-carboxamide, also known as ChemDiv Compound ID 1319-0064, is a synthetic derivative characterized by its unique chromene and benzothiazole moieties. This compound has garnered interest due to its potential biological activities, particularly in the fields of cancer research and antimicrobial properties.

Chemical Structure and Properties

• Molecular Formula : C31H23N3O3S
• Molar Mass : 517.60 g/mol
• IUPAC Name : (2Z)-6-methoxy-2-{[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]imino}-N-phenyl-2H-chromene-3-carboxamide
• SMILES Notation : Cc(cc1)cc2c1nc(-c(cc1)ccc1/N=C1\Oc(ccc(OC)c3)c3C=C1C(Nc1ccccc1)=O)s2

Anticancer Activity

Recent studies have indicated that derivatives of benzothiazole, including this compound, exhibit significant anticancer properties. For instance, compounds similar to (2Z)-6-methoxy have demonstrated cytotoxic effects against various human cancer cell lines.

Cell Line	IC50 (µM)	Activity
SNB-75 (CNS cancer)	5.84	High sensitivity
UO-31 (Renal cancer)	5.66	High sensitivity
SR (Leukemia)	5.44	High sensitivity

These findings suggest that the compound may inhibit cell proliferation effectively in specific cancer types, possibly through mechanisms involving apoptosis induction or cell cycle arrest.

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties. Research indicates that related benzothiazole derivatives possess antibacterial and antifungal activities. For example, the minimal inhibitory concentration (MIC) for certain derivatives was reported at approximately 50 µg/mL against various pathogens, suggesting a promising therapeutic potential.

The biological activity of (2Z)-6-methoxy is hypothesized to involve:

• Inhibition of Enzymatic Pathways : The compound may act as an inhibitor of specific enzymes involved in tumor growth or pathogen survival.
• Interaction with DNA : Similar compounds have shown the ability to intercalate with DNA, leading to disruptions in replication and transcription.
• Modulation of Signaling Pathways : It may influence signaling pathways associated with cell proliferation and apoptosis.

Case Studies

In a study examining the structure–activity relationship (SAR) of various benzothiazole derivatives, it was found that modifications at the 4-position on the benzothiazole ring significantly enhanced anticancer activity. The introduction of substituents such as methoxy groups was particularly effective in increasing potency against T-cell proliferation assays.

Comparison with Similar Compounds

Key Structural Variations

The following table summarizes structural differences between the target compound and its analogs:

Compound Name	R (Position 6)	Phenylimino Substituent	Carboxamide Substitution	CAS Number
(2Z)-6-Methoxy-2-{[4-(6-Methyl-1,3-Benzothiazol-2-yl)Phenyl]imino}-2H-Chromene-3-Carboxamide	Methoxy	4-(6-Methylbenzothiazol-2-yl)	None	313975-99-4
(2Z)-6-Bromo-2-[(4-Phenoxyphenyl)Imino]-2H-Chromene-3-Carboxamide	Bromo	4-Phenoxyphenyl	None	313397-60-3
(2Z)-N-Acetyl-6-Methoxy-2-{[3-(Trifluoromethyl)Phenyl]Imino}-2H-Chromene-3-Carboxamide	Methoxy	3-(Trifluoromethyl)Phenyl	N-Acetyl	Not Provided

Substituent Effects

• Bromo (Analog): Bulky and electronegative, may introduce steric hindrance and alter binding kinetics .
• Phenylimino Groups: 4-(6-Methylbenzothiazol-2-yl) (Target): The benzothiazole ring enhances lipophilicity and may confer specificity toward kinases or DNA-binding proteins . 3-(Trifluoromethyl)Phenyl (Analog): The trifluoromethyl group is strongly electron-withdrawing, improving metabolic stability and membrane permeability .

• Carboxamide Modifications :

  • N-Acetyl (Analog) : Reduces hydrogen-bonding capacity but may protect against enzymatic degradation .